3-amino-N-(3-chlorobenzyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-[(3-chlorophenyl)methyl]-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C21H22ClN3OS/c1-2-12-6-7-17-14(8-12)10-16-18(23)19(27-21(16)25-17)20(26)24-11-13-4-3-5-15(22)9-13/h3-5,9-10,12H,2,6-8,11,23H2,1H3,(H,24,26)
• InChI Key: FKLDAMCNCVRCFG-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NCC4=CC(=CC=C4)Cl)N
• Molecular Formula: C21H22ClN3OS
• Molecular Weight: 399.9 g/mol

Description

The compound “3-amino-N-(3-chlorobenzyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” is a putative phosphoinositide specific-phospholipase C-γ (PLC-γ) enzyme inhibitor. This enzyme is a plausible anticancer target linked to cell motility, important for the invasion and dissemination of tumor cells.

Synthesis Analysis

The synthesis of quinoline derivatives, such as the compound , has been reported in the literature. For example, the Combes/Conrad–Limpach reaction is a well-known classical synthesis protocol used for the construction of the principal quinoline scaffold. This reaction involves the condensation of a primary aryl amine with a 1,3-diketone or β-keto-aldehyde or 1,3-dialdehyde, giving an enamine intermediate which is further heated in a strong acid, and later cyclodehydration to afford quinoline.

Molecular Structure Analysis

Quinoline is a heterocyclic aromatic compound with a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. The compound “3-amino-N-(3-chlorobenzyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” belongs to the group of thieno[2,3-b]pyridine.

Chemical Reactions Analysis

The compound is a putative phosphoinositide specific-phospholipase C-γ (PLC-γ) enzyme inhibitor. It has been shown to have anti-proliferative activity against a host of breast cancer cell lines.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Quinoline and its derivatives, including quinazoline, are significant in heterocyclic chemistry due to their varied biological activities and applications in medicinal chemistry. The synthesis of these compounds often involves reactions with ortho-diamines and 1,2-diketones or other similar precursors. These heterocycles have been explored for their potential in creating dyes, pharmaceuticals, and antibiotics, with particular interest in their antitumoral properties (Pareek & Kishor, 2015).

Corrosion Inhibition

Quinoline derivatives have demonstrated effectiveness as anticorrosive materials, with studies highlighting their ability to form stable chelating complexes with surface metallic atoms through coordination bonding. This property is attributed to the high electron density and presence of polar substituents in the quinoline structure, making them valuable in the field of corrosion inhibition (Verma, Quraishi, & Ebenso, 2020).

Central Nervous System (CNS) Drug Synthesis

Research has identified heterocycles with heteroatoms such as nitrogen, sulfur, and oxygen, including quinoline derivatives, as promising leads for synthesizing compounds with CNS activity. This discovery opens pathways for developing new drugs to treat CNS disorders, leveraging the structural diversity and biological activity of these compounds (Saganuwan, 2017).

Optoelectronic Materials

Quinazoline and pyrimidine derivatives have been investigated for their applications in optoelectronic materials due to their luminescent properties and potential in creating novel photo- and electroluminescent systems. These materials are valuable for developing devices such as organic light-emitting diodes (OLEDs), image sensors, and solar cells, showcasing the versatility of quinazoline structures in high-tech applications (Lipunova et al., 2018).

Therapeutic Research

The exploration of quinoline and quinazoline derivatives in therapeutic research has uncovered their potential in treating a wide range of diseases, from malaria and cancer to bacterial, fungal, and viral infections. These compounds' significant bioactivities underscore their importance in drug development and the ongoing need for novel therapies based on heterocyclic chemistries (Shang et al., 2018).

Mechanism of Action

Target of Action

The primary target of the compound “3-amino-N-(3-chlorobenzyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” is the phosphoinositide specific-phospholipase C-γ (PLC-γ) enzyme . This enzyme plays a crucial role in cell motility, which is important for the invasion and dissemination of tumor cells .

Mode of Action

The compound acts as a putative inhibitor of the PLC-γ enzyme . It interacts with the enzyme, potentially disrupting its normal function and leading to changes in cell behavior

Biochemical Pathways

The inhibition of the PLC-γ enzyme affects the phosphoinositide signaling pathway , which is involved in various cellular processes including cell growth, differentiation, and motility . The disruption of this pathway can lead to changes in these processes, potentially contributing to the compound’s anti-tumor effects .

Result of Action

The compound has been shown to have anti-proliferative activity against a variety of breast cancer cell lines . It has been observed to arrest the cell cycle in the G2/M phases . Furthermore, the compound severely affects the morphology and cell migration of the MDA-MB-231 breast cancer cell line . These results suggest that the compound could be effective in inhibiting the growth and spread of certain types of cancer cells .

Future Directions

The compound has shown promising results against triple-negative breast cancer cells, which are difficult to treat in the clinic. It is believed that the compound and its thieno[2,3-b]pyridine derivatives could potentially be developed into an effective targeted therapy.